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Compound of Interest

Compound Name: Methyl 2-amino-3-nitrobenzoate

Cat. No.: B029004 Get Quote

An In-depth Technical Guide to Methyl 2-amino-3-nitrobenzoate

This guide provides a comprehensive overview of the physical and chemical properties of

Methyl 2-amino-3-nitrobenzoate, tailored for researchers, scientists, and professionals in

drug development. It includes detailed data, experimental protocols, and visualizations to

support its application in research and synthesis.

Core Chemical Identity and Properties
Methyl 2-amino-3-nitrobenzoate is a key chemical intermediate, notably utilized in the

synthesis of pharmaceuticals like Candesartan.[1][2] It appears as a yellow to light orange

crystalline solid.[1][3]

Table 1: Chemical Identifiers
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Identifier Value

CAS Number 57113-91-4[1][4]

Molecular Formula C₈H₈N₂O₄[1][4]

Molecular Weight 196.16 g/mol [1][4][5]

IUPAC Name Methyl 2-amino-3-nitrobenzoate

Synonyms

2-Amino-3-nitrobenzoic acid methyl ester,

Methyl 3-nitroanthranilate, 3-Nitroanthranilic

Acid Methyl Ester[4]

| InChI Key | HDCLJQZLTMJECA-UHFFFAOYSA-N[5] |

Table 2: Physical and Chemical Properties

Property Value

Appearance
Yellow Solid / Light orange to Yellow to
Green powder to crystal[1]

Melting Point 97-98°C[1] or 95.0 to 99.0°C[2]

Boiling Point 340.1 ± 22.0 °C (Predicted)[1]

Density 1.386 ± 0.06 g/cm³ (Predicted)[1]

Solubility
Soluble in DMSO, Ethyl Acetate[1], and

Acetone[2]

pKa -2.80 ± 0.25 (Predicted)[1]

| Storage Conditions | Keep in a dark place, sealed in dry, at room temperature.[1] |

Spectroscopic Data
Spectroscopic analysis is crucial for the structural confirmation and quality assessment of

Methyl 2-amino-3-nitrobenzoate.
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Table 3: Spectroscopic Data

Technique Data

¹H-NMR

(270 MHz, CDCl₃): δ 8.50 (br, s), 8.37 (1H,
dd, J = 8.6, 1.4 Hz), 8.23 (1H, dd, J = 7.6,
1.4 Hz), 6.65 (1H, dd, J = 8.6, 7.6 Hz), 3.92
(3H, s) ppm.[1]

IR Spectroscopy

Characteristic peaks include the ester carbonyl

stretch (around 1720 cm⁻¹) and the nitro group

stretches (around 1520 cm⁻¹).[6]

| Mass Spectrometry | Confirms the molecular weight of 196.16 g/mol .[6] |

Experimental Protocols
Synthesis of Methyl 2-amino-3-nitrobenzoate
This protocol details the synthesis via esterification of 2-Amino-3-nitrobenzoic acid.

Materials:

2-Amino-3-nitrobenzoic acid (1.00 g, 5.49 mmol)[1]

Methanol (40 mL)[1]

Concentrated Sulfuric Acid (0.50 mL)[1]

Saturated aqueous Sodium Bicarbonate[1]

Ethyl Acetate[1]

Anhydrous Magnesium Sulfate[1]

Water[1]

Procedure:
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Dissolve 2-Amino-3-nitrobenzoic acid in methanol.[1]

Add concentrated sulfuric acid to the solution.[1]

Heat the reaction mixture to reflux for 48 hours.[1]

After completion, cool the mixture to room temperature.[1]

Adjust the pH to approximately 9 with saturated aqueous sodium bicarbonate.[1]

Concentrate the mixture under reduced pressure to about 10 mL.[1]

Add 20 mL of water and extract the product with ethyl acetate (3 x 10 mL).[1]

Combine the organic layers and dry with anhydrous magnesium sulfate.[1]

Concentrate the organic layers under reduced pressure to yield the crystalline product.[1]
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1. Dissolve 2-Amino-3-nitrobenzoic acid
in Methanol

2. Add conc. H₂SO₄

Catalyst

3. Reflux for 48 hours

Esterification

4. Cool to Room Temp.

5. Neutralize with NaHCO₃ (pH ~9)

6. Concentrate under
Reduced Pressure

7. Liquid-Liquid Extraction
with Ethyl Acetate

Workup

8. Dry Organic Layer
(anhydrous MgSO₄)

9. Concentrate to yield
Final Product
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Analytical Workflow

Synthesized Product:
Methyl 2-amino-3-nitrobenzoate

Purity Assessment Structural Confirmation Trace Impurity Analysis

HPLC (>98%) ¹H NMR IR Spectroscopy Mass Spectrometry (MW) LC-MS / UPLC-MS/MS

Verified High-Purity Compound
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Angiotensin II Receptor
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Therapeutic Effect:
(e.g., Lowered Blood Pressure)

Leads to

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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